![molecular formula C23H18FNO3S2 B4541536 N-[3-(benzylthio)-4-hydroxy-1-naphthyl]-4-fluorobenzenesulfonamide](/img/structure/B4541536.png)
N-[3-(benzylthio)-4-hydroxy-1-naphthyl]-4-fluorobenzenesulfonamide
Description
Sulfonamide compounds are a significant class of organic chemicals that exhibit a wide range of biological activities and are employed in various chemical synthesis processes. The specific structure of "N-[3-(benzylthio)-4-hydroxy-1-naphthyl]-4-fluorobenzenesulfonamide" suggests it may have interesting chemical and physical properties, warranting detailed investigation.
Synthesis Analysis
The synthesis of sulfonamide compounds often involves the reaction of sulfonyl chlorides with amines. Research on similar compounds suggests a multi-step synthesis process, starting from specific naphthalene derivatives, followed by the introduction of the sulfonamide group through reactions with suitable sulfonyl chlorides under basic conditions (Abbasi et al., 2015).
Molecular Structure Analysis
Molecular structure analysis, often conducted through X-ray crystallography or NMR spectroscopy, reveals the arrangement of atoms within a compound and its electronic structure. For instance, crystal structure studies of related sulfonamide compounds have shown varied architectures influenced by intermolecular interactions, such as hydrogen bonding and π-π interactions, which could be similar in the compound of interest (Rodrigues et al., 2015).
Chemical Reactions and Properties
Sulfonamide compounds participate in various chemical reactions, including nucleophilic substitution and electrophilic aromatic substitution, influenced by the nature of the substituents on the benzene rings. Their reactivity can be modified by the presence of electron-donating or electron-withdrawing groups, affecting the compound's chemical behavior and potential applications.
Physical Properties Analysis
The physical properties of sulfonamide compounds, such as solubility, melting point, and crystallinity, are determined by their molecular structure. For example, the presence of a fluorine atom can enhance the lipophilicity of the compound, affecting its solubility in organic solvents (Hashimoto et al., 2002).
properties
IUPAC Name |
N-(3-benzylsulfanyl-4-hydroxynaphthalen-1-yl)-4-fluorobenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18FNO3S2/c24-17-10-12-18(13-11-17)30(27,28)25-21-14-22(29-15-16-6-2-1-3-7-16)23(26)20-9-5-4-8-19(20)21/h1-14,25-26H,15H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBFIWGGSPVJORF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSC2=C(C3=CC=CC=C3C(=C2)NS(=O)(=O)C4=CC=C(C=C4)F)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18FNO3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-benzylsulfanyl-4-hydroxynaphthalen-1-yl)-4-fluorobenzenesulfonamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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